molecular formula C8H12O4 B8630534 4,6-dimethoxy-2-methyl-2H-pyran-3(6H)-one CAS No. 63493-69-6

4,6-dimethoxy-2-methyl-2H-pyran-3(6H)-one

Cat. No.: B8630534
CAS No.: 63493-69-6
M. Wt: 172.18 g/mol
InChI Key: PEYCUVYKPFIYHB-UHFFFAOYSA-N
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Description

4,6-dimethoxy-2-methyl-2H-pyran-3(6H)-one is a useful research compound. Its molecular formula is C8H12O4 and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

63493-69-6

Molecular Formula

C8H12O4

Molecular Weight

172.18 g/mol

IUPAC Name

2,4-dimethoxy-6-methyl-2H-pyran-5-one

InChI

InChI=1S/C8H12O4/c1-5-8(9)6(10-2)4-7(11-3)12-5/h4-5,7H,1-3H3

InChI Key

PEYCUVYKPFIYHB-UHFFFAOYSA-N

Canonical SMILES

CC1C(=O)C(=CC(O1)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2(1-hydroxy ethyl)-2,3,5-trimethoxy-2,5-dihydrofuran (8.4 g, 0.45 moles) in 3 ml methanol was added to 25 ml of formic acid and 1.2 ml methanol. After stirring for 5 minutes, the reaction was poured into 75 ml of water and extracted with chloroform. Concentration of the chloroform layer yielded a brown oil which solidified overnight. Recrystallization from hexane-ether yielded 4,6-dimethoxy-2-methyl-2H-pyran-3(6H)-one as white needles, mp 73°-74.5° C., NMR (CDCl3, δ) 5.75 (1H, d, J=4Hz), 5.3 (1H, d, J=4Hz), 4.62 (1H, q, J=7Hz), 3.68 (3H, s), 3.52 (3H, S), 1.2 (3H, t, J=7Hz).
Name
2(1-hydroxy ethyl)-2,3,5-trimethoxy-2,5-dihydrofuran
Quantity
8.4 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
1.2 mL
Type
solvent
Reaction Step One
Name
Quantity
75 mL
Type
reactant
Reaction Step Two

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